[1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester

• IUPAC Name: benzyl N-[1-(2-chloroacetyl)piperidin-3-yl]-N-propan-2-ylcarbamate
• InChI: InChI=1S/C18H25ClN2O3/c1-14(2)21(16-9-6-10-20(12-16)17(22)11-19)18(23)24-13-15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13H2,1-2H3
• InChI Key: LMTOKVYGVYLJAT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1CCCN(C1)C(=O)CCl)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C18H25ClN2O3
• Molecular Weight: 352.9 g/mol

Description

[1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester is a piperidine-derived compound featuring a benzyl ester, isopropyl carbamate, and a 2-chloroacetyl substituent on the piperidine ring. Its molecular formula is C₁₉H₂₇ClN₂O₃, with a molecular weight of 366.9 g/mol .

Biological Activity

The compound [1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester, with the chemical formula $C_{16}H_{29}ClN_{2}O_{3}$, is a piperidine derivative that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The structure of the compound can be represented as follows:

$$\text{Structure }[1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamicacidbenzylester$$

This compound features a piperidine ring, which is known for its versatility in medicinal chemistry. The presence of the chloroacetyl group enhances its reactivity and potential biological interactions.

Biological Activity Overview

The biological activity of [1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester can be categorized into several key areas:

1. Anticancer Activity

Recent studies have indicated that piperidine derivatives exhibit significant anticancer properties. For instance, compounds similar to [1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester have shown cytotoxic effects against various cancer cell lines, including hypopharyngeal tumor cells. The mechanism involves the induction of apoptosis and inhibition of cancer cell proliferation through interaction with specific cellular pathways .

2. Cholinesterase Inhibition

Piperidine derivatives are often explored for their potential in treating neurodegenerative diseases such as Alzheimer's disease. Compounds with similar structures have been found to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes involved in neurotransmitter breakdown. This inhibition can lead to increased levels of acetylcholine, improving cognitive functions .

3. Antimicrobial Properties

Piperidine-based compounds have demonstrated antimicrobial activity against various pathogens, including bacteria and fungi. The mechanism typically involves disruption of microbial cell membranes or interference with essential metabolic pathways .

Case Studies and Research Findings

Study	Findings
Study on Anticancer Activity	Demonstrated that piperidine derivatives induce apoptosis in cancer cells more effectively than standard treatments like bleomycin.
Research on Cholinesterase Inhibition	Identified significant inhibition of AChE and BuChE, suggesting potential for Alzheimer's treatment.
Antimicrobial Study	Showed effective inhibition against strains such as MRSA and E. coli, indicating broad-spectrum antimicrobial potential.

The biological activity of [1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester can be attributed to several mechanisms:

• Receptor Interaction : The compound may interact with various receptors involved in cell signaling pathways, leading to altered cellular responses.
• Enzyme Inhibition : By inhibiting key enzymes such as AChE, the compound can enhance neurotransmitter availability, which is crucial for cognitive function.
• Induction of Apoptosis : The ability to trigger programmed cell death in cancer cells is a significant aspect of its anticancer properties.

Comparison with Similar Compounds

Key Observations :

• Substituent Position: The placement of the chloroacetyl group (e.g., piperidin-3-yl vs.
• Heterocycle Core : Pyrrolidine-based analogs (5-membered ring) exhibit distinct conformational flexibility compared to piperidine derivatives (6-membered ring), which may influence metabolic stability .

Physicochemical and Functional Properties

• Chloroacetyl Group : This electrophilic moiety is reactive toward nucleophiles (e.g., thiols or amines), making it valuable for covalent binding strategies in drug design. Analogs lacking this group (e.g., hydroxyethyl derivatives) may exhibit reduced reactivity .
• Ethyl or methyl esters in analogs could offer a balance between solubility and permeability .